Cas no 77794-93-5 (benzyltriethylammonium tetrafluoroborate)

• Product Name: benzyltriethylammonium tetrafluoroborate
• CAS No: 77794-93-5
• MF: C₁₃H₂₂BF₄N
• MW: 279.125097751617
• MDL: MFCD00011823
• CID: 90725
• PubChem ID: 2724237
• Update Time: 2025-05-21

benzyltriethylammonium tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• benzyltriethylammonium tetrafluoroborate
• benzyl(triethyl)azanium tetrafluoroborate
• N-benzyl-N,N,N-triethylammoniumtetrafluoroborate
• PC0721
• triethylbenzylammonium tetrafluoroborate
• AKOS025310221
• DTXSID60998994
• N-Benzyl-N,N-diethylethanaminium tetrafluoridoborate(1-)
• MFCD00011823
• benzyl(triethyl)ammonium tetrafluoroborate
• A839196
• 77794-93-5
• benzyl-triethyl-ammonium tetrafluoroborate
• CS-0455648
• Triethyl-ammonium tetrafluoroborate
• triethyl-(phenylmethyl)ammonium tetrafluoroborate
• N-Benzyl-N,N-diethylethanaminiumtetrafluoroborate
• NS00089405
• LS-14245
• benzyl(triethyl)azanium;tetrafluoroborate
• SCHEMBL156663
• Benzyltriethylammonium fluoroborate
• N-Benzyl-N,N-diethylethanaminium tetrafluoroborate
• FT-0716297
• benzyl(triethyl)azanium,tetrafluoroborate
• KJWXXJMAQURGGG-UHFFFAOYSA-N
• DB-229972

• MDL： MFCD00011823
• Inchi： 1S/C13H22N.BF4/c1-4-14(5-2,6-3)12-13-10-8-7-9-11-13;2-1(3,4)5/h7-11H,4-6,12H2,1-3H3;/q+1;-1
• InChI Key： KJWXXJMAQURGGG-UHFFFAOYSA-N
• SMILES： F[B-](F)(F)F.[N+](CC)(CC)(CC)CC1C=CC=CC=1
• BRN： 5198002

Computed Properties

• Exact Mass: 279.17800
• Monoisotopic Mass: 279.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: White solid
• Melting Point: 110-112 °C
• PSA: 3.24000
• LogP: 4.38400
• Sensitiveness: Hygroscopic
• Solubility: Not determined

benzyltriethylammonium tetrafluoroborate Security Information

• Hazard Statement： Irritant
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：3
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-S36

Additional information on benzyltriethylammonium tetrafluoroborate

Comprehensive Overview of Benzyltriethylammonium Tetrafluoroborate (CAS No. 77794-93-5)

Benzyltriethylammonium tetrafluoroborate (CAS No. 77794-93-5) is a quaternary ammonium salt widely recognized for its versatile applications in organic synthesis, catalysis, and material science. This compound, characterized by its tetrafluoroborate anion and benzyltriethylammonium cation, has garnered significant attention due to its unique physicochemical properties, including high solubility in polar solvents and stability under various reaction conditions. Researchers and industrial chemists frequently utilize it as a phase-transfer catalyst (PTC), enabling reactions between immiscible phases to proceed efficiently.

In recent years, the demand for benzyltriethylammonium tetrafluoroborate has surged, driven by its role in green chemistry initiatives. As sustainability becomes a focal point, this compound’s ability to facilitate reactions with reduced energy consumption and minimal waste aligns with the principles of atom economy and eco-friendly synthesis. Its applications extend to electrochemical processes, where it serves as an electrolyte additive, enhancing conductivity and stability in energy storage systems like batteries and supercapacitors—a topic of high interest amid the global push for renewable energy solutions.

Another area where CAS No. 77794-93-5 excels is in polymer chemistry. It acts as a key intermediate in the synthesis of functional polymers, particularly those requiring controlled cationic polymerization. The compound’s compatibility with ionic liquids further broadens its utility, making it a staple in advanced material research. Users searching for "quaternary ammonium salts for catalysis" or "tetrafluoroborate-based electrolytes" will find this compound highly relevant to their queries.

From a safety and handling perspective, benzyltriethylammonium tetrafluoroborate is generally considered stable under standard laboratory conditions. However, proper storage in a cool, dry environment is recommended to maintain its integrity. Its non-hygroscopic nature and low volatility make it a practical choice for industrial-scale operations, addressing common concerns about chemical handling efficiency and long-term storage stability.

In summary, benzyltriethylammonium tetrafluoroborate (CAS No. 77794-93-5) stands out as a multifaceted compound with critical roles in modern chemistry. Its alignment with sustainable practices, coupled with its adaptability across diverse fields, ensures its continued relevance in both academic and industrial settings. For those exploring "high-performance phase-transfer catalysts" or "specialty chemicals for energy applications," this compound offers a compelling solution.